REACTION_CXSMILES
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ClC(Cl)(Cl)C(N)=O.[C:8](N)(=[O:15])[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1.C1(=O)[NH:21][C:20](=O)[C:19]2=CC=CC=[C:18]12>>[OH:15][CH:8]1[C:9]2[C:14](=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:20]([NH2:21])[CH2:19][CH2:18]1
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(C(=O)N)(Cl)Cl
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Name
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0 (± 1) mol
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)N
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0 (± 1) mol
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reactant
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Smiles
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C1(C=2C(C(N1)=O)=CC=CC2)=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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product
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Smiles
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OC1CCC(C2=CC=CC=C12)N
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_CXSMILES
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ClC(Cl)(Cl)C(N)=O.[C:8](N)(=[O:15])[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1.C1(=O)[NH:21][C:20](=O)[C:19]2=CC=CC=[C:18]12>>[OH:15][CH:8]1[C:9]2[C:14](=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:20]([NH2:21])[CH2:19][CH2:18]1
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0 (± 1) mol
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reactant
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Smiles
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ClC(C(=O)N)(Cl)Cl
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Name
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0 (± 1) mol
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(C=2C(C(N1)=O)=CC=CC2)=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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OC1CCC(C2=CC=CC=C12)N
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Source
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Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
REACTION_CXSMILES
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ClC(Cl)(Cl)C(N)=O.[C:8](N)(=[O:15])[C:9]1[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=1.C1(=O)[NH:21][C:20](=O)[C:19]2=CC=CC=[C:18]12>>[OH:15][CH:8]1[C:9]2[C:14](=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH:20]([NH2:21])[CH2:19][CH2:18]1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(C(=O)N)(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(C=2C(C(N1)=O)=CC=CC2)=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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OC1CCC(C2=CC=CC=C12)N
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Source
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Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |